Cas no 70833-63-5 ((2,4,6-trichlorophenyl)acetonitrile)

• Product Name: (2,4,6-trichlorophenyl)acetonitrile
• CAS No: 70833-63-5
• MF: C₈H₄Cl₃N
• MW: 220.483058929443
• CID: 1746687
• PubChem ID: 116900
• Update Time: 2025-04-21

(2,4,6-trichlorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2,4,6-trichlorophenyl)acetonitrile
• 2-(2,4,6-trichlorophenyl)acetonitrile
• (2,4,6-trichloro-phenyl)-acetonitrile
• Trichlorophenylacetonitrile
• DTXCID4046818
• AT35183
• Benzeneacetonitrile, ar,ar,ar-trichloro-
• DTXSID2072172
• 70833-63-5
• 72017-35-7
• SCHEMBL1589717

• Inchi： 1S/C8H4Cl3N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
• InChI Key： KQWHNBIYSHFRLC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CC#N)Cl)Cl

Computed Properties

• Exact Mass: 218.94112
• Monoisotopic Mass: 218.940932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides